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Compound of Interest

Compound Name: 2-Methylalanine-d6 Hydrochloride

Cat. No.: B13549172

Executive Summary & Core Directive

Effective disposal of 2-Methylalanine-d6 Hydrochloride (also known as Aib-d6 HCI) requires
a nuanced understanding of two distinct regulatory frameworks: chemical safety (RCRA) and
isotopic classification.

The Critical Distinction: While this compound contains deuterium, it is a stable isotope, not a
radioisotope. Treating it as radioactive waste is a common, costly operational error. This guide
provides a validated, compliant workflow to dispose of this material as chemical waste,
ensuring safety while optimizing laboratory budget and logistics.

Compound Characterization & Safety Profile

Before initiating disposal, we must validate the chemical properties that dictate the waste
stream.

Chemical Identity[1]

o Chemical Name: 2-Methylalanine-d6 Hydrochloride[1][2][3]
e Synonyms:

-Aminoisobutyric acid-d6é HCI, Aib-d6 HCI

e CAS Number: 50348-93-1 (HCI salt) / 62-57-7 (Parent non-labeled acid)
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e Molecular Formula: C

H
D

CINO
[11(3]

Hazard Assessment (GHS)

Based on the properties of the parent compound (2-Methylalanine) and the hydrochloride
moiety, the following hazards govern handling:

Hazard Category Classification Signal Word Hazard Statement
Skin _ H315: Causes skin

) o Category 2 Warning o
Corrosion/Irritation irritation

H319: Causes serious

Eye Damage/Irritation ~ Category 2A Warning o
eye irritation
STOT - Single ] H335: May cause
Category 3 Warning ] o
Exposure respiratory irritation
) o Stable Isotope (Non-
Radioactivity NONE N/A

Radioactive)

Expert Insight: The hydrochloride salt form implies potential acidity. When dissolved in water,
the pH will likely be acidic (< 4.0). This acidity is the primary driver for chemical incompatibility

during waste consolidation.

Waste Stream Decision Matrix
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To ensure autonomy and prevent operational bottlenecks, use the following logic flow to
determine the correct waste stream.

Start: Waste Generation

o (Stable Isotope Only)

DISPOSAL PATH A:
Radioactive Waste Stream

iquid / Solution

DISPOSAL PATH B:
Solid Chemical Waste
(RCRA Non-Hazardous*)

Organic Solvent

DISPOSAL PATH C: DISPOSAL PATH D:
Organic Solvent Waste Aqueous Acidic Waste
(Halogenated/Non-Halogenated) (Check pH)

Figure 1: Waste Stream Characterization Logic for 2-Methylalanine-d6 HCI
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Detailed Disposal Protocols
Protocol A: Solid Waste (Preferred Method)

For expired stock, spilled powder, or excess solids.

Rationale: Disposing of the solid directly minimizes volume and eliminates the risk of
generating secondary exothermic reactions during dissolution.

Segregation: Ensure the solid is not mixed with strong oxidizers (e.g., permanganates,
nitrates). The amine group can react with oxidizers.

Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable but
poses a breakage risk.

Labeling:
o Label as "Non-Hazardous Chemical Waste" (unless mixed with other hazardous solvents).

o Crucial Step: Explicitly write "Deuterated (Stable Isotope)" on the tag to prevent EHS
confusion regarding radioactivity.

Storage: Cap tightly. Store in a cool, dry area away from bases until pickup.

Protocol B: Aqueous Solution Disposal

For experimental residues or dissolved buffers.

Rationale: The HCI moiety makes these solutions acidic. We must prevent accidental
acidification of cyanide or sulfide waste streams, which could release toxic gas.

e pH Verification:
o Dip a pH strip into the waste container.

o Expectation: pH 2.0 — 4.0 (Acidic).
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e Segregation:
o NEVER mix with Cyanide (CN-) or Sulfide (S2-) waste.

o NEVER mix with Bleach (Sodium Hypochlorite). The HCI can react with bleach to release
Chlorine gas.

o Neutralization (Optional/Site-Specific):

Note: Only perform if your facility permits drain disposal for neutralized salts.

[¢]

[e]

Slowly add 1M Sodium Hydroxide (NaOH) or Sodium Bicarbonate (NaHCO

) while stirring.

o

Target pH: 6.0 — 9.0.

If drain disposal is not permitted (common in heavy metal or industrial labs), cap the acidic

[¢]

solution and label as "Aqueous Acidic Waste."

Protocol C: Contaminated Packaging

o Empty Containers: If the bottle is "/RCRA Empty" (less than 3% by weight remains), triple
rinse the bottle with water. Collect the rinsate as Aqueous Waste (Protocol B).

o Defacing: Deface the label, especially any hazard symbols, before recycling or trash
disposal.[4]

Operational Workflow & Logistics

The following diagram outlines the "Self-Validating System" for the lab workflow. This ensures
that every step is checked before moving to the next, preventing safety incidents.

1. Inspect Material 2. Don PPE 3. Segregate Waste Verified _ | 4. select Container 5. Labeling
(Check for crystals/degradation) (Nitrile Gloves, Safety Glasses, Lab Coat) (Keep away from Oxidizers/Bases) (HDPE or Glass) (Must state: ‘Stable Isotope’)

Figure 2: Operational Disposal Workflow

6. Request EHS Pickup

Click to download full resolution via product page
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Regulatory Compliance & Documentation

To maintain the "Trustworthiness" pillar of this guide, ensure your documentation aligns with
federal and institutional standards.

RCRA Classification (USA)

o P-List/U-List: 2-Methylalanine-d6 HCI is NOT listed on the EPA's P-list (acutely hazardous) or
U-list (toxic) [1].

o Characteristic Waste: It generally does not exhibit Ignitability, Corrosivity (unless in highly
concentrated solution, pH < 2), Reactivity, or Toxicity (TCLP) [2].

o Conclusion: It is typically classified as Non-Regulated Chemical Waste or State-Regulated
Waste depending on local statutes (e.g., California Title 22).

Labeling Requirements

Your waste tag must include:

Full Chemical Name: 2-Methylalanine-d6é Hydrochloride.[1][2]

Constituents: 100% (if solid).

Hazard Checkboxes: Irritant.

Generator Info; Name, Lab Room, Date.

Emergency Procedures

o Spill (Solid): Sweep up carefully to avoid dust generation.[5] Place in a sealed bag. Clean
area with a damp paper towel.

o Spill (Liquid): Cover with sodium bicarbonate or a commercial acid neutralizer. Absorb with
vermiculite or paper towels once bubbling ceases.

e EXxposure:

o Eye Contact: Rinse immediately with water for 15 minutes.[5]
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o Skin Contact: Wash with soap and water.[6] Remove contaminated clothing.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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